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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232

Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of Dinitrosopentamethylenetetramine (CAS No. 101-25-7). The following
procedures are designed to minimize risks for researchers, scientists, and drug development
professionals working with this hazardous compound.

Hazard Identification and Classification

Dinitrosopentamethylenetetramine (DNPT) is a flammable, self-reactive solid with significant
health hazards.[1][2] It is primarily used as a chemical blowing agent in the production of
rubber and plastics.[2][3] The compound is sensitive to shock and can undergo exothermic
decomposition when heated, especially in the presence of acids or other contaminants, posing
a fire and explosion risk.[1][3][4][5]

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement Pictogram
) H228: Flammable
Flammable Solids 2 _ &
solid
Self-Reactive H242: Heating ma
Type G _ 9 may &
Substances cause a fire
o H302: Harmful if
Acute Toxicity, Oral 4 |
swallowed
Acute Toxicity, 4 H332: Harmful if I
Inhalation inhaled :
Serious Eye ) H319: Causes serious I

Damage/Irritation

eye irritation

Specific Target Organ
Toxicity

H335: May cause

respiratory irritation

Physical and Chemical Properties

Property Value

Molecular Formula CsH10N6O2[4]

Molecular Weight 186.17 g/mol [2]

Appearance Cream-colored to off-white powder[2][6]

Decomposition Temperature 200-205°C (exothermic)[2]

Acute Toxicity (LD50, oral, rat) 940 ma/kg[7]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Adherence to the following engineering controls and personal protective equipment protocols is
mandatory to ensure personnel safety.
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Engineering Controls

Ventilation: All handling must occur in a well-ventilated area, preferably within a certified
chemical fume hood.[1][8][9]

Ignition Sources: Eliminate all sources of ignition, including open flames, sparks, hot
surfaces, and static electricity.[1][4][10] Use explosion-proof electrical and ventilating
equipment.[1][4]

Grounding: Ground and bond all containers and receiving equipment during transfer to
prevent static discharge.[1][4]

Personal Protective Equipment (PPE)

The minimum required PPE for handling Dinitrosopentamethylenetetramine includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[1] A face shield should be worn in addition to
goggles where splashing is possible.

Skin Protection:

o Gloves: Wear compatible, chemical-resistant, impervious gloves (e.g., nitrile rubber).[1][8]
Gloves must be inspected before use and replaced immediately if contaminated or
damaged.[8]

o Protective Clothing: Wear fire/flame-resistant and impervious clothing, such as a lab coat,
apron, or coveralls, to prevent skin contact.[1]

o Footwear: Protective, chemical-resistant boots are required in situations where spills may
occur.[8]

Respiratory Protection:

o For routine handling in a fume hood, respiratory protection may not be required if
exposure is well below established limits.
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o If ventilation is inadequate, or if irritation or other symptoms are experienced, a full-face,
government-approved air-purifying respirator must be used.[1][8]

o For emergency situations such as spills or fires, a positive-pressure, self-contained
breathing apparatus (SCBA) is required.[2][7][10]

Logistical Plan: Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol

o Store in a tightly closed, properly labeled container.[1][8]
o Keep in a cool, dry, and well-ventilated place away from direct sunlight and heat.[1][4][8]
e The storage area should be secured and locked.[1]

» Store separately from incompatible materials, including acids, bases, oxidizing agents, salts
(e.g., zinc chloride), and urea.[3][7][9]

Disposal Plan

o Waste Disposal: All waste materials must be disposed of through an appropriate treatment
and disposal facility in accordance with all applicable local, state, and federal regulations.[1]
[9] Do not allow the chemical to enter drains or the environment.[1][8]

o Laboratory-Scale Decontamination: For decontaminating small residues in the lab, a
chemical degradation method may be considered prior to disposal. Nitrosamines can be
reduced to less harmful corresponding amines by treating them with aluminum-nickel alloy
powder and aqueous alkali.[11] This procedure should only be performed by trained
personnel in a controlled environment, and the resulting waste must still be disposed of in
accordance with institutional and regulatory guidelines.[11]

Emergency Response Procedures

Immediate and correct response to an emergency is critical.
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First Aid Measures

Exposure Route Immediate Action

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

Inhalation ) o o
or stops, provide artificial respiration. Seek
immediate medical attention.[1][7][9]
Immediately remove all contaminated clothing.
Skin Contact Wash the affected skin area thoroughly with

soap and water.[7]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.[1][7][9]

Rinse mouth with water. Do NOT induce

Ingestion vomiting. Seek immediate medical attention.[1]

[719]

Spill Response

A spill of Dinitrosopentamethylenetetramine requires a systematic and cautious response.

Caption: Emergency Spill Response Workflow for Dinitrosopentamethylenetetramine.

Firefighting Measures

e Hazards: The substance is flammable and self-reactive.[1][2] It may decompose explosively
when heated or involved in a fire.[1][4] Beware of possible container explosions.[1][4]

e Extinguishing Media:
o Small Fires: Use dry chemical, CO2, water spray, or regular foam.[1][4][10]

o Large Fires: Flood the fire area with water from a maximum distance.[1][4][10] Use
unmanned hose holders if possible.[4]
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Firefighter Protection: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][4] Withdraw immediately in case of rising sound from
venting safety devices or discoloration of tanks.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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